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Compound of Interest

Compound Name: Solutol HS-15

Cat. No.: B10799355

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Solutol® HS-15 (also
known under the brand name Kolliphor® HS 15), a non-ionic solubilizer and permeability
enhancer crucial for the formulation of poorly soluble active pharmaceutical ingredients (APISs).
This document details its composition, physicochemical properties, and research-grade
specifications, alongside experimental protocols for its application in pharmaceutical research.

Core Composition and Physicochemical Properties

Solutol® HS-15 is a macrogol 15 hydroxystearate, produced by reacting 15 moles of ethylene
oxide with 1 mole of 12-hydroxystearic acid.[1][2] This reaction results in a complex mixture
primarily composed of polyglycol mono- and di-esters of 12-hydroxystearic acid (approximately
70%) and a fraction of free polyethylene glycol (approximately 30%).[3][4] Its amphiphilic
nature, stemming from the lipophilic 12-hydroxystearate and the hydrophilic polyethylene glycol
chains, allows it to act as an effective solubilizing agent and emulsifier.[2][5]

The research grade of Solutol® HS-15 is characterized by specific physicochemical properties
that ensure its suitability for pharmaceutical development. These properties are summarized in
the tables below.

General and Chemical Properties
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Property Value References
Polyethylene Glycol 12-
hydroxystearate, Kolliphor®

Synonyms HS 15, Polyoxyethylated 12- [1]
hydroxystearic acid, Macrogol
(15)-hydroxystearate

CAS Number 70142-34-6; 61909-81-7 [1]

Molecular Formula (C2H40)NC18H360s3 [11061[7]
Colorless to off-white semi-

Appearance _ [1]
solid

HLB Value 16 [2]

Critical Micelle Concentration 0.005% - 0.02% (in aqueous 1]

(CMC) media)

Research Grade Specifications

Parameter Specification References

Water Content <0.5% [1]

Residue on Ignition <0.3% [1]

pH (10g/100ml in H20) 5-7 [1]

Acid Value <1 mg KOH/g [1]

Hydroxyl Value

90-110 mg KOH/g

[1]

lodine Value <2 g/100g [1]
Peroxide Value <3 meg/Kg [1]
Saponification Value 53-63 mg/g [1]

Mechanism of Action: Permeability Enhancement
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Solutol® HS-15 enhances the permeability of APIs across biological membranes primarily by
disrupting the structure and increasing the fluidity of the lipid bilayer.[9] This mechanism
facilitates the transport of drug molecules, particularly for those belonging to the
Biopharmaceutical Classification System (BCS) Class Il (low solubility, high permeability) and
Class IV (low solubility, low permeability).[10]
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Physicochemical Characterization

In Vitro Evaluation In Vivo Studies
— Morphology (e.g., TEM)

In Vitro Dissolution Permeabilty Studies » Pharmacokinetic and
[and Drug Release (e.g., Caco-2 cells) C"""’X'c"ywys} Bioavailability Studies

Formulation

Preparation of Formulation
(e.9., Micelles, Solid Dispersion

Ent (apme tEff e cy (EE%)
rug L

AP and Solutol HS-15 Selection ing (DL9%)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Solutol® HS-15: A Technical Guide for Researchers in
Drug Development]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10799355#solutol-hs-15-composition-and-grade-for-
research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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